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Compound of Interest

Compound Name: 2-Pentacosanone

Cat. No.: B3207937 Get Quote

Essential Safety and Handling Guide for 2-
Pentacosanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Pentacosanone in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

handling of this chemical.

Physicochemical and Hazard Data

2-Pentacosanone is a solid, white crystalline powder.[1][2] According to available Safety Data

Sheets (SDS), it is not classified as a hazardous substance or mixture.[1] However, standard

laboratory precautions should always be observed to minimize exposure.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended to prevent skin and eye contact and inhalation of dust.[1]
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PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or other suitable

material, inspected

before use.[1]

To prevent skin

contact.

Eye Protection

Safety glasses with

side-shields or

goggles

Conforming to OSHA

29 CFR 1910.133 or

European Standard

EN166.[1]

To protect eyes from

dust particles.

Skin and Body

Protection
Laboratory coat Standard lab coat.[1]

To protect skin and

clothing from spills.

Respiratory Protection
NIOSH-approved

respirator

Required when dusts

are generated or if

working outside of a

ventilated area.[1]

To prevent inhalation

of airborne particles.

Handling and Storage Protocol
Engineering Controls:

Work in a well-ventilated area.[1]

Use a local exhaust ventilation system or a chemical fume hood if dust is likely to be

generated.[1]

Ensure eyewash stations and safety showers are readily accessible.[1]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of damage.[1]

Weighing and Transfer: To minimize dust generation, handle in a chemical fume hood or on a

bench with local exhaust ventilation.[1] Use a spatula or other appropriate tool for

transferring the solid. Avoid scooping in a manner that creates airborne dust. If there is a risk

of dust formation, use a balance with a draft shield.[1]
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In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

[1]

General Precautions: Avoid contact with skin and eyes. Do not breathe dust. Wash hands

thoroughly after handling.[1]

Storage:

Keep the container tightly closed.[1]

Store in a dry, cool, and well-ventilated place.[1]

Incompatible Materials: Avoid strong oxidizing agents.[1]

First Aid Measures
Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms occur.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

If skin irritation persists, call a physician.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention if

irritation persists.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if you feel unwell.[1]

Disposal Plan
Dispose of 2-Pentacosanone and any contaminated materials in accordance with federal,

state, and local regulations.[1]
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Unused Material: If it is not possible to use up the chemical, it should be disposed of as

chemical waste through a licensed disposal company.[1] Do not dispose of it down the drain

or in the regular trash unless permitted by local regulations.[3]

Contaminated PPE: Contaminated gloves and other disposable PPE should be placed in a

sealed bag and disposed of as solid waste.[1]

Empty Containers: Triple rinse empty containers with an appropriate solvent. The rinsate

should be collected and disposed of as chemical waste. Puncture or otherwise destroy the

empty container to prevent reuse before disposing of it.[1]
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Safe Handling Workflow for 2-Pentacosanone
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Caption: Workflow for the safe handling of 2-Pentacosanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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